6-(3,4-Difluorophenoxy)hexane-1-thiol
Description
6-(3,4-Difluorophenoxy)hexane-1-thiol is a fluorinated thiol derivative characterized by a hexane chain terminated with a thiol (-SH) group and a 3,4-difluorophenoxy substituent. The molecule’s structure combines the electron-withdrawing effects of fluorine atoms with the surface-binding capability of the thiol group, making it relevant for applications in self-assembled monolayers (SAMs) and materials science.
Properties
IUPAC Name |
6-(3,4-difluorophenoxy)hexane-1-thiol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F2OS/c13-11-6-5-10(9-12(11)14)15-7-3-1-2-4-8-16/h5-6,9,16H,1-4,7-8H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZODLOYGPDLCOPR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCCCCCCS)F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F2OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 6-(3,4-Difluorophenoxy)hexane-1-thiol with structurally related thiols, focusing on substitution patterns, physicochemical properties, and applications.
Table 1: Key Structural and Functional Comparisons
Key Findings
Substituent Position and Electronic Effects: The 3,4-difluoro substitution in the target compound creates a dipole moment distinct from 2,6-difluoro or 3,5-difluoro analogs due to the proximity of fluorine atoms. In contrast, HS-C6AZO and HS-C6AZO-Cl () incorporate azobenzene moieties, enabling reversible photoisomerization.
Applications in Materials Science: Fluorophenoxy-thiols like the target compound are hypothesized to form SAMs with tunable hydrophobicity and electronic properties, similar to azobenzene-based thiols. However, their discontinued status () suggests unresolved challenges in scalability or performance .
This underscores the broader utility of difluorophenoxy motifs in medicinal chemistry, though the thiolated analogs may prioritize material science applications .
Critical Challenges and Opportunities
- Synthesis and Stability: The discontinuation of 6-(2,6-difluorophenoxy)hexane-1-thiol and 6-(3,5-difluorophenoxy)hexane-1-thiol () implies synthetic hurdles, such as fluorination regioselectivity or thiol oxidation sensitivity.
- SAM Performance: Fluorophenoxy-thiols may offer advantages over azobenzene derivatives in environments requiring chemical inertness, but further studies are needed to validate their SAM-forming efficiency and durability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
